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Compound of Interest

Compound Name: diABZI-C2-NH2

Cat. No.: B10829554 Get Quote

Introduction
diABZI-C2-NH2 is a potent and selective STING (Stimulator of Interferon Genes) receptor

agonist, playing a crucial role in the activation of innate immune responses.[1][2][3][4] As an

active analogue of the diABZI family of compounds, it is instrumental in research fields such as

immuno-oncology and autoimmune disorders. Accurate and consistent preparation of a

diABZI-C2-NH2 stock solution is the first critical step for reliable experimental outcomes. This

document provides a detailed protocol for the preparation, storage, and handling of diABZI-C2-
NH2 stock solutions for research applications.

Quantitative Data Summary
A summary of the key quantitative data for diABZI-C2-NH2 is presented in the table below for

easy reference.
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Parameter Value Source

Molecular Weight 721.81 g/mol [2]

Appearance Crystalline solid

Solubility in DMSO 100 mg/mL (138.54 mM)

Recommended Solvent
Dimethyl sulfoxide (DMSO),

newly opened

Storage of Solid -20°C, for up to 4 years

Storage of Stock Solution
-20°C for 1 month; -80°C for 6

months

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the STING signaling pathway initiated by diABZI-C2-NH2 and

the experimental workflow for the preparation of the stock solution.
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Start: Equilibrate diABZI-C2-NH2
and DMSO to Room Temperature

Weigh desired amount of
diABZI-C2-NH2 powder

Add appropriate volume of
high-quality, anhydrous DMSO

Vortex and/or sonicate
until fully dissolved

Aliquot into single-use tubes

Store at -20°C (short-term)
or -80°C (long-term)

End: Stock solution ready for use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of diABZI-C2-NH2 Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829554#how-to-prepare-diabzi-c2-nh2-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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